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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Butylcyclohexanone

This technical guide provides a comprehensive overview of the key physical properties of 2-
butylcyclohexanone, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate physical data and

detailed experimental methodologies. This document summarizes reported values, outlines

protocols for their determination, and presents a logical workflow for property verification.

Physical Properties of 2-Butylcyclohexanone
2-Butylcyclohexanone is an organic compound that can exist as different isomers, primarily n-

butyl, sec-butyl, and tert-butyl, depending on the structure of the butyl group. The physical

properties, such as boiling point and density, can vary between these isomers. Below is a

summary of the reported physical data for 2-butylcyclohexanone and its common isomer, 2-

sec-butylcyclohexanone.

Data Summary
The quantitative data for the boiling point and density of 2-butylcyclohexanone and its

isomers are presented in the table below for clear comparison.
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Property Value Isomer Conditions Reference

Boiling Point 220.1 °C

2-n-

butylcyclohexano

ne

at 760 mmHg [1]

76.00 to 78.00

°C

2-sec-

butylcyclohexano

ne

at 8.00 mmHg [2][3][4]

78 °C

2-sec-

butylcyclohexano

ne

at 8 mmHg [5]

Density 0.888 g/cm³

2-n-

butylcyclohexano

ne

Not Specified [1]

0.911-0.917

g/mL

2-sec-

butylcyclohexano

ne

Not Specified [2]

0.912 g/mL

2-sec-

butylcyclohexano

ne

at 25 °C [4]

Experimental Protocols
Accurate determination of boiling point and density is crucial for the characterization and quality

control of chemical substances. The following sections detail standard methodologies for these

measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurements, the atmospheric pressure should always be recorded, as

boiling point varies with pressure.

Method 1: Simple Distillation
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This method is suitable for determining the boiling point of a pure liquid or for separating a

volatile liquid from non-volatile solutes.[6]

Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a

condenser, a receiving flask, a heat source (heating mantle), and boiling chips.

Procedure:

Place the liquid sample (e.g., 2-butylcyclohexanone) into the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor

that is distilling.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This constant temperature is the boiling point.[6]

Record the ambient atmospheric pressure.

Method 2: Thiele Tube Method

This micro-method is ideal for determining the boiling point of small quantities of a liquid.[7]

Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), a capillary tube

(sealed at one end), a rubber band, and a heat source (Bunsen burner or oil bath).

Procedure:

Attach the small test tube containing a small amount of the sample to the thermometer

using a rubber band.

Place a capillary tube, with its sealed end up, into the sample.[7]

Place this assembly into the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).
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Heat the side arm of the Thiele tube gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Stop heating when a continuous stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube as the apparatus cools.[7]

Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance.

Method: Using a Pycnometer (Specific Gravity Bottle)

This method provides a very accurate determination of density.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance, and a constant-temperature water bath.

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant-temperature bath (e.g.,

25 °C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it

(m₂).

Empty and dry the pycnometer. Fill it with the sample liquid (2-butylcyclohexanone),

bring it to the same constant temperature, dry the exterior, and weigh it again (m₃).

The density of the sample can be calculated using the following formula: Density of

sample = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature.
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Workflow and Data Verification
The following diagram illustrates a logical workflow for the experimental determination and

verification of the physical properties of a liquid sample like 2-butylcyclohexanone.
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Workflow for Physical Property Determination

Sample Preparation

Experimental Determination

Data Analysis and Verification

Obtain Liquid Sample
(2-Butylcyclohexanone)

Ensure Purity
(e.g., via GC-MS)

Determine Boiling Point
(Distillation or Thiele Tube)

Determine Density
(Pycnometer Method)

Record Experimental Data
(Temperature, Pressure, Mass, Volume)

Calculate Properties

Compare with Literature Values

Final Report and Documentation

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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